6-bromo-8-fluoro-3-nitroquinolin-4-ol
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Description
6-bromo-8-fluoro-3-nitroquinolin-4-ol is a useful research compound. Its molecular formula is C9H4BrFN2O3 and its molecular weight is 287.044. The purity is usually 95%.
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Scientific Research Applications
Anticancer Agent Research
6-Bromo-8-fluoro-3-nitro-1H-quinolin-4-one, as a quinoline derivative, has garnered attention in cancer research. A study evaluating various quinoline derivatives, including those with nitro groups, revealed that such compounds exhibit significant antiproliferative activity against cancer cell lines such as rat glioblastoma, human cervical cancer cells, and human adenocarcinoma. Specifically, 6-bromo-5-nitroquinoline showed promising results compared to the reference drug, 5-fluorouracil, highlighting its potential in cancer treatment (Kul Köprülü, Ökten, Tekin, & Çakmak, 2018).
Antimycobacterial Applications
In the field of antimicrobial research, novel 6-fluoro/nitro-4-oxo-7-(sub)-4H-[1,3]thiazeto[3,2-a]quinoline-3-carboxylic acids, structurally similar to 6-bromo-8-fluoro-3-nitro-1H-quinolin-4-one, were synthesized and evaluated for antimycobacterial activities. These compounds demonstrated significant inhibitory effects against Mycobacterium tuberculosis and multidrug-resistant strains, underscoring their potential as antimycobacterial agents (Murugesan et al., 2008).
Synthesis of Novel Polyheterocycles
The synthesis of new classes of polyheterocycles, such as indolizino[3,2-c]quinolines, has been reported, where derivatives of quinolines with nitro groups are used. These compounds exhibit unique optical properties, making them suitable for use as fluorescent probes in biomedical applications. This research illustrates the versatility of quinoline derivatives in synthesizing novel compounds with potential applications in bioimaging and diagnostics (Park et al., 2015).
Synthesis of Antibiotics
Quinoline derivatives with halogen and nitro groups, similar to 6-bromo-8-fluoro-3-nitro-1H-quinolin-4-one, have been synthesized for their potential use in antimicrobial drug discovery. These compounds serve as key building blocks in the synthesis of new antibiotics, reflecting their significance in addressing antimicrobial resistance (Flagstad et al., 2014).
Properties
IUPAC Name |
6-bromo-8-fluoro-3-nitro-1H-quinolin-4-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H4BrFN2O3/c10-4-1-5-8(6(11)2-4)12-3-7(9(5)14)13(15)16/h1-3H,(H,12,14) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VZCXZFIUAARHMP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C2=C1C(=O)C(=CN2)[N+](=O)[O-])F)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H4BrFN2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.04 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.